2-{[3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl}-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide

• Molecular Formula: C36H28N4O3S2
• Molecular Weight: 628.8 g/mol
• IUPAC Name: 2-[3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C36H28N4O3S2/c1-22-12-17-29-32(18-22)45-35(39-29)24-13-15-25(16-14-24)38-33(41)21-44-36-28(20-37)27(19-30(40-36)23-8-5-4-6-9-23)26-10-7-11-31(42-2)34(26)43-3/h4-19H,21H2,1-3H3,(H,38,41)
• InChI Key: MOIPUVIZVWXQSS-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)CSC4=C(C(=CC(=N4)C5=CC=CC=C5)C6=C(C(=CC=C6)OC)OC)C#N

Description

2-{[3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl}-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide is a chemical compound that has attracted attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-{[3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl}-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide involves the inhibition of specific enzymes that are involved in the growth and proliferation of cancer cells. The compound can also prevent the aggregation of amyloid-beta peptides, which is a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl}-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide include the inhibition of cell growth and proliferation, induction of apoptosis, and prevention of amyloid-beta peptide aggregation. The compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl}-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide in lab experiments include its potent anticancer and neuroprotective effects, as well as its ability to prevent amyloid-beta peptide aggregation. However, the limitations of using this compound include its low solubility in water and the need for further studies to determine its toxicity and pharmacokinetics.

Future Directions

For the research on 2-{[3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl}-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide include the optimization of its synthesis method to increase yields and improve its solubility in water. Further studies are also needed to determine its toxicity and pharmacokinetics in vivo. Additionally, the compound can be modified to improve its potency and selectivity towards specific cancer cell lines or enzymes involved in the pathogenesis of neurodegenerative diseases. Finally, the compound can be tested in animal models to evaluate its efficacy and safety in vivo.

Synthesis Methods

The synthesis of 2-{[3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl}-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide involves the reaction of 2-chloro-3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridine with 4-(6-methyl-1,3-benzothiazol-2-yl)aniline in the presence of a base, followed by the addition of thiol reagent to obtain the desired product. This method has been optimized to produce high yields of the compound.

Scientific Research Applications

2-{[3-cyano-4-(2,3-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl}-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide has been studied for its potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been found to have neuroprotective effects and can prevent the formation of amyloid-beta peptides that are associated with Alzheimer's disease.